3-(4-methanesulfonylpiperazine-1-carbonyl)-1,4-thiazepan-5-one

• IUPAC Name: 3-(4-methylsulfonylpiperazine-1-carbonyl)-1,4-thiazepan-5-one
• InChI: InChI=1S/C11H19N3O4S2/c1-20(17,18)14-5-3-13(4-6-14)11(16)9-8-19-7-2-10(15)12-9/h9H,2-8H2,1H3,(H,12,15)
• InChI Key: LPYIRIZVJTWLOU-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1CCN(CC1)C(=O)C2CSCCC(=O)N2
• Molecular Formula: C11H19N3O4S2
• Molecular Weight: 321.4 g/mol

Description

3-(4-Methanesulfonylpiperazine-1-carbonyl)-1,4-thiazepan-5-one (MSTP) is a synthetic compound that has been studied for its potential applications in laboratory experiments and scientific research. It is a member of the piperazine family, and has been found to possess a range of biochemical and physiological effects.

Scientific Research Applications

3-(4-methanesulfonylpiperazine-1-carbonyl)-1,4-thiazepan-5-one has been used in a variety of scientific research applications, including drug discovery and development, enzyme inhibitors, and as a potential therapeutic agent. It has been studied for its potential to inhibit the activity of enzymes such as cyclooxygenase-2 (COX2), and has also been used in the development of novel drugs for the treatment of cancer, inflammation, and other diseases. Additionally, 3-(4-methanesulfonylpiperazine-1-carbonyl)-1,4-thiazepan-5-one has been studied for its potential to modulate the activity of G-protein coupled receptors, which are involved in a variety of physiological processes.

Mechanism of Action

3-(4-methanesulfonylpiperazine-1-carbonyl)-1,4-thiazepan-5-one has been found to act as a ligand for a variety of G-protein coupled receptors, including the serotonin receptor 5-HT2A, the dopamine receptor D2, and the histamine receptor H1. By binding to these receptors, 3-(4-methanesulfonylpiperazine-1-carbonyl)-1,4-thiazepan-5-one is able to modulate their activity and thus affect a wide range of physiological processes. Additionally, 3-(4-methanesulfonylpiperazine-1-carbonyl)-1,4-thiazepan-5-one has been found to inhibit the activity of cyclooxygenase-2 (COX2), an enzyme involved in the production of inflammatory mediators.
Biochemical and Physiological Effects
3-(4-methanesulfonylpiperazine-1-carbonyl)-1,4-thiazepan-5-one has been found to possess a range of biochemical and physiological effects. It has been found to inhibit the activity of COX2, an enzyme involved in the production of inflammatory mediators. Additionally, 3-(4-methanesulfonylpiperazine-1-carbonyl)-1,4-thiazepan-5-one has been found to modulate the activity of G-protein coupled receptors, which are involved in a variety of physiological processes. This modulation of receptor activity can lead to changes in blood pressure, heart rate, and other physiological processes.

Advantages and Limitations for Lab Experiments

3-(4-methanesulfonylpiperazine-1-carbonyl)-1,4-thiazepan-5-one has several advantages for use in laboratory experiments. It is a relatively stable compound, and can be synthesized in a two-step process with high yields. Additionally, 3-(4-methanesulfonylpiperazine-1-carbonyl)-1,4-thiazepan-5-one has been found to possess a range of biochemical and physiological effects, making it a useful tool for studying a variety of biological processes. However, 3-(4-methanesulfonylpiperazine-1-carbonyl)-1,4-thiazepan-5-one also has some limitations for use in laboratory experiments. It is a synthetic compound, and its effects may not be the same as those of naturally occurring compounds. Additionally, 3-(4-methanesulfonylpiperazine-1-carbonyl)-1,4-thiazepan-5-one is not approved for human use, and thus its potential therapeutic applications are limited.

Future Directions

Given its potential applications in drug discovery and development, enzyme inhibitors, and as a potential therapeutic agent, there are a number of potential future directions for 3-(4-methanesulfonylpiperazine-1-carbonyl)-1,4-thiazepan-5-one research. These include further studies into its mechanism of action, its potential therapeutic applications, and its effects on other G-protein coupled receptors. Additionally, further research into the synthesis of 3-(4-methanesulfonylpiperazine-1-carbonyl)-1,4-thiazepan-5-one, as well as the development of novel compounds with similar effects, may be useful in expanding the potential applications of 3-(4-methanesulfonylpiperazine-1-carbonyl)-1,4-thiazepan-5-one.

Synthesis Methods

3-(4-methanesulfonylpiperazine-1-carbonyl)-1,4-thiazepan-5-one is synthesized using a two-step process. The first step involves the formation of 4-methanesulfonylpiperazine-1-carboxylic acid (MSPC) from 4-methanesulfonylpiperazine (MSP) and 1-chloro-4-nitrobenzene (CNB). This reaction is carried out at a temperature of 110°C for 1 hour and yields MSPC in a yield of 70%. The second step involves the formation of 3-(4-methanesulfonylpiperazine-1-carbonyl)-1,4-thiazepan-5-one from MSPC and 1,4-thiazepan-5-one (TZP). This reaction is carried out at a temperature of 120°C for 1.5 hours and yields 3-(4-methanesulfonylpiperazine-1-carbonyl)-1,4-thiazepan-5-one in a yield of 90%.